N-[2-(butyrylamino)phenyl]-2-chlorobenzamide

• IUPAC Name: N-[2-(butanoylamino)phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-2-7-16(21)19-14-10-5-6-11-15(14)20-17(22)12-8-3-4-9-13(12)18/h3-6,8-11H,2,7H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BHXFVGYXRBHLND-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

N-[2-(butyrylamino)phenyl]-2-chlorobenzamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that is commonly used to study the role of calcium in various physiological and biochemical processes. BAPTA-AM has a wide range of applications in cell biology, neuroscience, and pharmacology.

Mechanism of Action

N-[2-(butyrylamino)phenyl]-2-chlorobenzamide works by chelating calcium ions, which are essential for many physiological and biochemical processes. By binding to calcium ions, N-[2-(butyrylamino)phenyl]-2-chlorobenzamide can prevent their interaction with other molecules, thereby disrupting calcium-dependent processes. N-[2-(butyrylamino)phenyl]-2-chlorobenzamide is a cell-permeable chelator, which means it can enter cells and chelate intracellular calcium ions.
Biochemical and Physiological Effects:
N-[2-(butyrylamino)phenyl]-2-chlorobenzamide has a wide range of biochemical and physiological effects. It can disrupt calcium-dependent processes, such as neurotransmitter release, muscle contraction, and cell division. N-[2-(butyrylamino)phenyl]-2-chlorobenzamide can also affect calcium-dependent enzymes, such as protein kinases and phosphatases. In addition, N-[2-(butyrylamino)phenyl]-2-chlorobenzamide can affect the function of ion channels and transporters that are regulated by calcium.

Advantages and Limitations for Lab Experiments

N-[2-(butyrylamino)phenyl]-2-chlorobenzamide has several advantages for lab experiments. It is a cell-permeable chelator, which means it can be used to study intracellular calcium signaling pathways. N-[2-(butyrylamino)phenyl]-2-chlorobenzamide is also relatively stable and can be stored for long periods of time. However, N-[2-(butyrylamino)phenyl]-2-chlorobenzamide has some limitations. It can affect other metal ions besides calcium, which can lead to non-specific effects. N-[2-(butyrylamino)phenyl]-2-chlorobenzamide can also have toxic effects on cells at high concentrations.

Future Directions

There are several future directions for research on N-[2-(butyrylamino)phenyl]-2-chlorobenzamide. One area of research is the development of new calcium chelators that have improved specificity and lower toxicity. Another area of research is the use of N-[2-(butyrylamino)phenyl]-2-chlorobenzamide in the development of new drugs for the treatment of diseases that involve calcium signaling pathways, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further research on the physiological and biochemical effects of N-[2-(butyrylamino)phenyl]-2-chlorobenzamide, particularly in the context of different cell types and tissues.

Synthesis Methods

N-[2-(butyrylamino)phenyl]-2-chlorobenzamide can be synthesized using a multi-step process. The first step involves the synthesis of 2-chlorobenzoyl chloride from 2-chlorobenzoic acid. This is followed by the synthesis of N-(2-aminophenyl) butyramide from 2-nitroaniline and butyric anhydride. The final step involves the reaction of N-(2-aminophenyl) butyramide with 2-chlorobenzoyl chloride to form N-[2-(butyrylamino)phenyl]-2-chlorobenzamide.

Scientific Research Applications

N-[2-(butyrylamino)phenyl]-2-chlorobenzamide is widely used in scientific research to study the role of calcium in various physiological and biochemical processes. It is commonly used to study calcium signaling pathways in cells, as well as the role of calcium in neurotransmitter release and synaptic plasticity. N-[2-(butyrylamino)phenyl]-2-chlorobenzamide is also used to study the role of calcium in muscle contraction and relaxation, as well as in cell division and apoptosis.